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Compound of Interest

Compound Name: Parvoline

Cat. No.: B072401 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical waste are paramount for ensuring a secure and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the proper disposal of

Parvoline (2-ethyl-3,5-dimethylpyridine), focusing on immediate safety, operational planning,

and regulatory compliance.

Parvoline, with the chemical formula C9H13N, is a substituted pyridine.[1] While a definitive,

universally adopted GHS classification for this specific compound is not consistently available

across all safety data sheets, related pyridine compounds and available data suggest that it

should be handled as a hazardous substance. For instance, a related compound, 2-ethyl-3,5-

dimethylpyrazine, is classified as a combustible liquid and is harmful if swallowed.[2] Therefore,

a cautious approach is warranted, treating Parvoline as a potentially flammable and toxic

substance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE) to minimize exposure risks.

Recommended Personal Protective Equipment (PPE):
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Protection Type Recommended Equipment
Specifications and
Remarks

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

Skin and Body Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®) and

a fully-buttoned lab coat.

Nitrile gloves may offer splash

protection but should be

changed immediately upon

contamination. Always consult

the glove manufacturer's

compatibility chart.

Respiratory Protection

Use in a well-ventilated area,

preferably within a certified

chemical fume hood.

If the potential for vapor

inhalation exists and

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate organic

vapor cartridge is necessary.

Handling and Storage:

Handle Parvoline in a well-ventilated area, away from heat, sparks, and open flames.[1]

Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[1]

Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling.

Parvoline is incompatible with strong oxidizing agents and strong acids.[3]

Parvoline Disposal Workflow
The proper disposal of Parvoline involves a systematic process of waste identification,

segregation, containment, and removal by qualified personnel.
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Step 1: Waste Identification & Segregation
Step 2: Containment & Labeling Step 3: Storage & Disposal

Identify Parvoline Waste:
- Unused/Expired Chemical

- Contaminated Labware (pipettes, gloves)
- Aqueous & Organic Solutions

Segregate Waste Streams:
- Solid vs. Liquid

- Halogenated vs. Non-Halogenated Solvents

Select Chemically Compatible Container
(e.g., Glass or High-Density Polyethylene)

Affix 'Hazardous Waste' Label

Record Contents:
- 'Parvoline (2-ethyl-3,5-dimethylpyridine)'
- All other constituents with percentages

- Accumulation Start Date

Store Sealed Container in a
Designated Satellite Accumulation Area (SAA)

Arrange for Pickup by
Environmental Health & Safety (EHS)

or a Licensed Waste Disposal Contractor

Final Disposal via
Controlled Incineration

Click to download full resolution via product page

Parvoline Disposal Workflow Diagram

Detailed Disposal Protocols
1. Waste Identification and Segregation:

Properly categorize Parvoline waste to ensure safe handling and disposal.

Solid Waste: Includes unused or expired Parvoline, contaminated gloves, absorbent

materials from spill cleanups, and empty containers.

Liquid Waste: Consists of pure Parvoline, solutions containing Parvoline (both aqueous and

organic), and rinsate from cleaning contaminated glassware.

Segregation: Do not mix Parvoline waste with other incompatible chemical waste streams.

Specifically, segregate it from strong acids and oxidizers.

2. Waste Containment and Labeling:
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Container Selection: Use a chemically compatible, leak-proof container with a secure screw-

top cap. For liquid waste, leave at least 10% headspace to allow for vapor expansion.

Labeling: All hazardous waste containers must be clearly labeled as soon as the first drop of

waste is added. The label must include:

The words "Hazardous Waste"

The full chemical name: "Parvoline (2-ethyl-3,5-dimethylpyridine)"

A list of all chemical constituents in the container with their approximate percentages.

The accumulation start date (the date the first waste was placed in the container).

An indication of the hazards (e.g., "Flammable," "Toxic").

3. Storage and Final Disposal:

Storage: Store sealed and labeled hazardous waste containers in a designated Satellite

Accumulation Area (SAA). This area should be secure, well-ventilated, and away from

general laboratory traffic.

Disposal: The final disposal of Parvoline waste must be handled by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor. The recommended method of disposal for pyridine-based compounds is

controlled incineration at high temperatures.[1] Never dispose of Parvoline down the drain

or in the regular trash.

Emergency Procedures: Spill Cleanup
In the event of a Parvoline spill, prompt and appropriate action is critical to mitigate risks.

Spill Response Decision Tree:
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Small Spill Cleanup Procedure

Parvoline Spill Occurs

Is the spill large (>1 liter),
in an unventilated area,

or are you unsure of the risk?

YES

 

NO

 

Evacuate the area immediately.
Alert others and your supervisor.
Call EHS/Emergency Services.

Are you trained and have the
appropriate PPE and spill kit?

YES

 

NO

 

Proceed with cleanup.

Don appropriate PPE.

Contain the spill with absorbent material
(e.g., vermiculite, sand, or chemical absorbent pads).

Work from the outside in to prevent spreading.

Collect absorbed material using non-sparking tools.

Place waste in a labeled hazardous waste container.

Decontaminate the spill area with soap and water.

Dispose of all cleanup materials as hazardous waste.

Click to download full resolution via product page

Parvoline Spill Response Decision Tree

First Aid Measures:
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[1]

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Parvoline, contributing to a culture of safety and environmental responsibility within

their institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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